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Compound of Interest

Compound Name: Tert-butyl 2-methylpropanoate

Cat. No.: B095702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for tert-
butyl 2-methylpropanoate (also known as tert-butyl isobutyrate). The information is compiled

from various sources to ensure a thorough understanding of its hazard profile, handling

procedures, and emergency protocols. It is imperative to consult the specific Safety Data Sheet

(SDS) provided by the manufacturer for the most accurate and detailed information before

handling this chemical.

Section 1: Chemical Identification and Physical
Properties
Tert-butyl 2-methylpropanoate is an ester with a characteristic fruity odor. Its fundamental

properties are summarized below.
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Property Value Source

Chemical Name tert-butyl 2-methylpropanoate PubChem[1]

Synonyms

tert-butyl isobutyrate, t-butyl

isobutyrate, tert-butyl 2-

methylpropionate

PubChem[1]

CAS Number 16889-72-8 PubChem[1]

Molecular Formula C8H16O2 PubChem[1]

Molecular Weight 144.21 g/mol PubChem[1]

Boiling Point 127.0 - 128.3 °C -

Section 2: Hazard Identification and Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. Tert-butyl 2-
methylpropanoate is classified as follows:

Hazard Class Category Hazard Statement Pictogram

Flammable Liquids 3
H226: Flammable

liquid and vapor
alt text

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
alt text

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
alt text

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
alt text

Data sourced from PubChem.[1]
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The following Graphviz diagram illustrates the GHS hazard classification for tert-butyl 2-
methylpropanoate.

GHS Hazard Classification

Tert-butyl 2-methylpropanoate CAS: 16889-72-8

Flammable Liquid
(Category 3) H226

Skin Irritant
(Category 2)

 H315

Eye Irritant
(Category 2A)

 H319

Respiratory Irritant
(STOT SE 3)

 H335

Click to download full resolution via product page

GHS Hazard Classification for Tert-butyl 2-methylpropanoate.

Section 3: Quantitative Safety Data
A comprehensive search for quantitative safety data for tert-butyl 2-methylpropanoate was

conducted. However, specific values for flash point, autoignition temperature, explosive limits,

and toxicological data (LD50/LC50) were not available in the public domain at the time of this

report. It is crucial to obtain this information from the supplier's Safety Data Sheet (SDS).

For context, data for a structural isomer, butyl isobutyrate (CAS: 97-87-0), is provided below.

This data should NOT be used for tert-butyl 2-methylpropanoate as the two are different

chemical entities with potentially different safety profiles.
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Parameter
Value (for Butyl
Isobutyrate)

Source

Flash Point 45.56 °C (114.00 °F) The Good Scents Company[2]

Oral LD50 (rat) > 5000 mg/kg The Good Scents Company[2]

Dermal LD50 (rabbit) > 5000 mg/kg The Good Scents Company[2]

Section 4: Experimental Protocols
Detailed experimental protocols for the safety and toxicological assessment of tert-butyl 2-
methylpropanoate are not publicly available. Standard OECD guidelines for testing of

chemicals would likely be followed for such evaluations. These would include, but are not

limited to:

OECD Guideline 401: Acute Oral Toxicity

OECD Guideline 402: Acute Dermal Toxicity

OECD Guideline 403: Acute Inhalation Toxicity

OECD Guideline 404: Acute Dermal Irritation/Corrosion

OECD Guideline 405: Acute Eye Irritation/Corrosion

OECD Guideline 102: Melting Point/Melting Range

OECD Guideline 103: Boiling Point

OECD Guideline 107: Partition Coefficient (n-octanol/water)

OECD Guideline 109: Density of Liquids and Solids

OECD Guideline 117: Partition Coefficient (n-octanol/water), HPLC Method

Section 5: Safe Handling and Emergency
Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.thegoodscentscompany.com/data/rw1028651.html
https://www.thegoodscentscompany.com/data/rw1028651.html
https://www.thegoodscentscompany.com/data/rw1028651.html
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given the classification of tert-butyl 2-methylpropanoate as a flammable liquid and an irritant,

the following general handling and emergency procedures should be followed.

Personal Protective Equipment (PPE) and Engineering
Controls

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other suitable chemical-resistant gloves. A lab coat or

chemical-resistant apron is also recommended.

Respiratory Protection: If working outside of a fume hood or if vapors are expected to be

high, use a respirator with an appropriate organic vapor cartridge.

Safe Handling Workflow
The following diagram outlines a general workflow for safely handling flammable and irritant

liquids like tert-butyl 2-methylpropanoate.
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Start: 
Prepare to Handle Chemical

Assess Hazards
(Flammable, Irritant)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Handle Chemical
(Avoid Inhalation, Skin/Eye Contact)

Dispose of Waste
(Properly Labeled Waste Container)

Decontaminate Work Area
and Remove PPE

End

Click to download full resolution via product page

General Safe Handling Workflow for Flammable and Irritant Liquids.

First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Remove contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Water

spray may be ineffective but can be used to cool fire-exposed containers.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back. Containers may explode when heated.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Section 6: Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, open flames, and other ignition sources. Keep away from oxidizing agents.

Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations. Do not allow to enter drains or waterways.

Disclaimer: This document is intended as a technical guide and is not a substitute for the

manufacturer's Safety Data Sheet (SDS). Always refer to the SDS for the most current and

complete safety information before using tert-butyl 2-methylpropanoate. The absence of

certain data in this report highlights the need for caution and reliance on supplier-provided

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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